(-)-3-(5-Formyl-2-hydroxyphenyloxy)-4-methoxybenzoic acid (5aS,6S)-1,2,3,4,5a,6-hexahydro-2-methyl-1
(-)-3-(5-Formyl-2-hydroxyphenyloxy)-4-methoxybenzoic acid (5aS,6S)-1,2,3,4,5a,6-hexahydro-2-methyl-1
Brand Name:
Vulcanchem
CAS No.:
105637-72-7
VCID:
VC0009243
InChI:
InChI=1S/C27H20N2O9S/c1-28-24(32)17-10-16-13-36-8-7-20(23(16)29(17)25(33)26(28)39)38-27(34)15-4-6-19(35-2)22(11-15)37-21-9-14(12-30)3-5-18(21)31/h3-13,20,23,31H,1-2H3/t20-,23-/m0/s1
SMILES:
CN1C(=O)C2=CC3=COC=CC(C3N2C(=O)C1=S)OC(=O)C4=CC(=C(C=C4)OC)OC5=C(C=CC(=C5)C=O)O
Molecular Formula:
C27H20N2O9S
Molecular Weight:
548.5 g/mol
(-)-3-(5-Formyl-2-hydroxyphenyloxy)-4-methoxybenzoic acid (5aS,6S)-1,2,3,4,5a,6-hexahydro-2-methyl-1
CAS No.: 105637-72-7
Main Products
VCID: VC0009243
Molecular Formula: C27H20N2O9S
Molecular Weight: 548.5 g/mol
| CAS No. | 105637-72-7 |
|---|---|
| Product Name | (-)-3-(5-Formyl-2-hydroxyphenyloxy)-4-methoxybenzoic acid (5aS,6S)-1,2,3,4,5a,6-hexahydro-2-methyl-1 |
| Molecular Formula | C27H20N2O9S |
| Molecular Weight | 548.5 g/mol |
| IUPAC Name | [(1S,14S)-5-methyl-3,6-dioxo-4-sulfanylidene-11-oxa-2,5-diazatricyclo[7.5.0.02,7]tetradeca-7,9,12-trien-14-yl] 3-(5-formyl-2-hydroxyphenoxy)-4-methoxybenzoate |
| Standard InChI | InChI=1S/C27H20N2O9S/c1-28-24(32)17-10-16-13-36-8-7-20(23(16)29(17)25(33)26(28)39)38-27(34)15-4-6-19(35-2)22(11-15)37-21-9-14(12-30)3-5-18(21)31/h3-13,20,23,31H,1-2H3/t20-,23-/m0/s1 |
| Standard InChIKey | WRIFWCQWEAILFB-REWPJTCUSA-N |
| Isomeric SMILES | CN1C(=O)C2=CC3=COC=C[C@@H]([C@H]3N2C(=O)C1=S)OC(=O)C4=CC(=C(C=C4)OC)OC5=C(C=CC(=C5)C=O)O |
| SMILES | CN1C(=O)C2=CC3=COC=CC(C3N2C(=O)C1=S)OC(=O)C4=CC(=C(C=C4)OC)OC5=C(C=CC(=C5)C=O)O |
| Canonical SMILES | CN1C(=O)C2=CC3=COC=CC(C3N2C(=O)C1=S)OC(=O)C4=CC(=C(C=C4)OC)OC5=C(C=CC(=C5)C=O)O |
| PubChem Compound | 21599098 |
| Last Modified | Nov 11 2021 |
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